Cas no 2138426-29-4 (2-[(Ethylamino)methyl]-4-methylfuran-3-carboxylic acid)

• Product Name: 2-[(Ethylamino)methyl]-4-methylfuran-3-carboxylic acid
• CAS No: 2138426-29-4
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6394824
• PubChem ID: 165956825
• Update Time: 2025-05-21

2-[(Ethylamino)methyl]-4-methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-703318
• 2-[(ethylamino)methyl]-4-methylfuran-3-carboxylic acid
• 2138426-29-4
• 2-[(Ethylamino)methyl]-4-methylfuran-3-carboxylic acid

• Inchi： 1S/C9H13NO3/c1-3-10-4-7-8(9(11)12)6(2)5-13-7/h5,10H,3-4H2,1-2H3,(H,11,12)
• InChI Key： ZIQHNDYJOKZLOG-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(C(=O)O)=C1CNCC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 62.5Ų

Additional information on 2-[(Ethylamino)methyl]-4-methylfuran-3-carboxylic acid

2-[(Ethylamino)methyl]-4-methylfuran-3-carboxylic Acid: A Comprehensive Overview

2-[(Ethylamino)methyl]-4-methylfuran-3-carboxylic acid, also known by its CAS number 2138426-29-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound is characterized by a furan ring system, which is a five-membered aromatic heterocycle containing one oxygen atom. The substitution pattern on the furan ring includes a methyl group at the 4-position and a carboxylic acid group at the 3-position. Additionally, the molecule features an ethylamino methyl group attached to the 2-position of the furan ring, which introduces a tertiary amine functionality into the structure.

The synthesis of 2-[(Ethylamino)methyl]-4-methylfuran-3-carboxylic acid typically involves multi-step organic reactions, often starting from simpler precursors such as furan derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, minimizing by-products and enhancing yield. For instance, researchers have employed catalytic asymmetric synthesis techniques to construct the chiral centers present in the molecule, which are crucial for its biological activity.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. The presence of both hydrophilic (carboxylic acid) and hydrophobic (methyl and ethyl groups) moieties makes it an attractive candidate for modulation of various biological targets. Recent studies have explored its ability to inhibit key enzymes involved in metabolic disorders, such as dipeptidyl peptidase-IV (DPP-IV), which is a target for type 2 diabetes treatment. Experimental data indicate that this compound exhibits moderate inhibitory activity against DPP-IV, suggesting its potential as a scaffold for further optimization.

In addition to its enzymatic inhibition properties, 2-[(Ethylamino)methyl]-4-methylfuran-3-carboxylic acid has shown promise in modulating receptor activity. Preclinical studies have demonstrated that it interacts with G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. This interaction suggests potential applications in treating conditions such as hypertension and inflammation. However, further research is required to fully understand the mechanism of action and optimize its pharmacokinetic properties.

The structural versatility of this compound also lends itself to applications in materials science. Researchers have investigated its use as a building block for constructing functional polymers and self-assembling materials. The furan ring system, being electron-rich, can participate in various supramolecular interactions, making it suitable for applications in nanotechnology and drug delivery systems.

From an environmental standpoint, understanding the biodegradation pathways of 2-[(Ethylamino)methyl]-4-methylfuran-3-carboxylic acid is crucial for assessing its ecological impact. Recent studies have employed metabolomics approaches to identify key microbial pathways responsible for breaking down this compound. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-[(Ethylamino)methyl]-4-methylfuran-3-carboxylic acid represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.